Cas no 954274-68-1 (5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline)

• Product Name: 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline
• CAS No: 954274-68-1
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 4667304
• Update Time: 2025-06-08

5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline

• Inchi： 1S/C15H22N2O/c1-10-6-11(2)9-17(8-10)15(18)13-5-4-12(3)14(16)7-13/h4-5,7,10-11H,6,8-9,16H2,1-3H3
• InChI Key： VHAPCOSHZCMPRJ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(C)C(N)=C1)(N1CC(C)CC(C)C1)=O

Additional information on 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline

Comprehensive Overview of 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline (CAS No. 954274-68-1)

The compound 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline (CAS No. 954274-68-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structure, featuring a 3,5-dimethylpiperidine moiety linked to a 2-methylaniline group via a carbonyl bridge, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and material science.

One of the key features of 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline is its role as a building block in medicinal chemistry. The presence of both amine and carbonyl functional groups allows for versatile chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is particularly relevant in the context of targeted drug delivery and small-molecule therapeutics, which are currently hot topics in the pharmaceutical industry. The compound's potential to interact with biological targets, such as enzymes or receptors, further enhances its appeal for researchers exploring precision medicine approaches.

In addition to its pharmaceutical applications, 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline is also studied for its physicochemical properties. Its solubility, stability, and reactivity under various conditions are critical factors for industrial applications. For instance, the compound's lipophilicity and hydrogen-bonding capacity are often discussed in forums and research papers, as these properties influence its behavior in biological systems. These characteristics align with the growing demand for bioavailable compounds and green chemistry solutions, which are frequently searched topics in scientific databases.

The synthesis of 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline typically involves multi-step organic reactions, including amide bond formation and selective methylation. These processes are of interest to synthetic chemists aiming to optimize yield and purity while minimizing environmental impact. Recent advancements in catalytic methods and flow chemistry have further expanded the possibilities for efficient production of this compound, addressing the industry's focus on sustainable manufacturing.

From a commercial perspective, the demand for 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline is driven by its utility in high-value applications. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to clients in academia and biotechnology. Its CAS No. 954274-68-1 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance. This is particularly important given the increasing emphasis on quality control and supply chain transparency in the chemical industry.

Looking ahead, the future of 5-(3,5-dimethylpiperidine-1-carbonyl)-2-methylaniline appears promising, with ongoing research exploring its potential in neurological disorders and inflammatory diseases. These areas are highly relevant to current healthcare challenges, making the compound a subject of interest in both scientific and public domains. As more data becomes available, its role in next-generation therapeutics is likely to expand, solidifying its position as a key player in modern chemistry.